Cas no 1213074-03-3 ((R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride)

• Product Name: (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride
• CAS No: 1213074-03-3
• MF: C₈H₈Cl₂F₃N
• MW: 246.057030677795
• MDL: MFCD07776629
• CID: 2604160
• PubChem ID: 66511638
• Update Time: 2025-10-21

(R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride
• NE64162
• (R)-1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• (1R)-1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• 1213074-03-3
• (1R)-1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-amine HCl
• MFCD07776629
• CS-0340189
• (R)-1-(4-CHLOROPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL
• RZJUXIWKZNYCAS-OGFXRTJISA-N
• (R)-1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine hydrochloride
• (1R)-1-(4-chlorophenyl)-2,2,2-trifluoroethanamine;hydrochloride
• SCHEMBL25248247
• AKOS015925693

• MDL： MFCD07776629
• Inchi： 1S/C8H7ClF3N.ClH/c9-6-3-1-5(2-4-6)7(13)8(10,11)12;/h1-4,7H,13H2;1H/t7-;/m1./s1
• InChI Key： RZJUXIWKZNYCAS-OGFXRTJISA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C(F)(F)F)N.Cl

Computed Properties

• Exact Mass: 244.9985891g/mol
• Monoisotopic Mass: 244.9985891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride

Introduction to (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride (CAS No. 1213074-03-3)

The compound (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride, identified by the CAS number 1213074-03-3, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives that have garnered considerable attention due to their potential pharmacological properties. The presence of both trifluoromethyl and chloro substituents in its molecular structure contributes to its unique chemical and biological characteristics, making it a valuable candidate for further exploration in drug development.

In recent years, the demand for enantiomerically pure compounds has increased significantly in the pharmaceutical industry. The (R)-configuration of this amine derivative is particularly noteworthy, as it often exhibits distinct biological activity compared to its (S)-enantiomer. This specificity is crucial in medicinal chemistry, where the subtle differences in molecular geometry can lead to varying therapeutic effects. The synthesis and characterization of such chiral compounds require advanced techniques and methodologies, which are continuously being refined to achieve higher levels of purity and yield.

The structural features of (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride make it an interesting subject for studying interactions with biological targets. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the chloro substituent can influence electronic properties and reactivity. These attributes have led researchers to investigate its potential applications in the development of novel therapeutic agents.

Current research in this area has focused on exploring the pharmacological profile of this compound. Studies have indicated that it may possess properties relevant to central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The ability of this molecule to interact with specific receptors or enzymes has been a focal point in preclinical investigations. These studies often involve sophisticated techniques such as high-throughput screening and computational modeling to elucidate its mechanism of action.

One of the most exciting aspects of working with compounds like (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride is the opportunity to develop new synthetic routes that improve efficiency and sustainability. Green chemistry principles are increasingly being applied in the synthesis of pharmaceutical intermediates, aiming to minimize waste and hazardous byproducts. Advances in catalytic methods and solvent systems have enabled more environmentally friendly approaches to producing enantiomerically pure amines.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various applications in pharmaceutical formulations. This salt form is commonly used in drug development due to its favorable physical properties, which facilitate dosing and formulation into final products. The stability under different storage conditions is also a critical factor that researchers consider when evaluating a new compound's potential.

In addition to its pharmacological potential, the chemical synthesis of (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride offers insights into developing new methodologies for constructing complex molecular frameworks. The challenges associated with introducing multiple stereocenters and functional groups can lead to innovative synthetic strategies that may have broader applicability in organic chemistry.

As our understanding of biological systems continues to expand, so does the need for sophisticated chemical tools to probe these mechanisms. Compounds like this one serve as essential building blocks for designing molecules that can interact with biological targets with high specificity. This precision is key in developing drugs that are effective while minimizing side effects.

Future directions in research may involve exploring derivatives of this compound to optimize its pharmacological properties further. By modifying substituents or altering the core structure, scientists can fine-tune the activity profile of these molecules. Such modifications often require interdisciplinary collaboration between chemists, biologists, and pharmacologists to ensure that new compounds meet stringent safety and efficacy standards.

The role of computational chemistry in analyzing the behavior of molecules like (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride cannot be overstated. Advanced computational methods allow researchers to predict how these compounds will interact with biological systems before conducting expensive wet lab experiments. This approach accelerates the drug discovery process by identifying promising candidates early on.

In conclusion, (R)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride (CAS No. 1213074-03-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts aimed at developing new therapeutic agents. As our knowledge base continues to grow and methodologies improve, compounds like this one will undoubtedly play a crucial role in addressing complex medical challenges.